Cas no 6600-40-4 (L-Norvaline)

• Product Name: L-Norvaline
• CAS No: 6600-40-4
• MF: C₅H₁₁NO₂
• MW: 117.1463
• MDL: MFCD00064421
• CID: 46869
• PubChem ID: 87573997
• Update Time: 2025-11-05

L-Norvaline Chemical and Physical Properties

Names and Identifiers

• Norvaline
• H-L-NORVALINE
• H-L-NHCH[CH3(CH2)2]COOH
• H-L-NVA-OH
• 2-AMINOPENTANOIC ACID
• RARECHEM EM WB 0168
• (S)-2-AMINOVALERIC ACID
• (S)-2-AMINOPENTANOIC ACID
• NVAL
• L-Norvaline
• (2S)-2-aminopentanoic acid
• H-Nva-OH
• NORVALINE, L-(P)
• NORVALINE, L-(RG)
• L(+)-Norvaline
• (S)-(+)-2-Aminopentanoic acid
• L(+)-2-Aminovaleric acid
• L-2-aminopentanoic acid
• L-2-Aminovaleric acid
• 2-Aminovaleric acid
• Norvaline, L-
• l-(+)-norvaline
• 2S-amino-pentanoic acid
• A70UKS48FE
• 2-AMINO-PENTANOIC ACID
• Valeric acid, 2-amino-
• Pentanoic acid, 2-amino-
• Norvaline (VAN)
• NVA
• alpha-L-Aminopentanoic acid
• norvalin
• Pentanoic acid, 2-amino-, (S)-
• NORVALINE [INCI]
• L-2-aminopentanoate
• SNDPXSYFESPGGJ-BYPYZUCNSA-N
• NSC 203786
• CHEBI:18314
• EINECS 229-543-3
• HY-Y0399
• N0686
• AC-12879
• NORVALINE [WHO-DD]
• EN300-66088
• C01826
• AC-31149
• NS00082367
• 6600-40-4
• LMFA01100041
• (S)-2-amino-pentanoic acid
• AS-13576
• N-9040
• A835303
• 9555A1CC-4DD7-41F1-9133-98A0F33A16A6
• NSC-203786
• 2S-AMINOVALERIC ACID
• MFCD00064421
• L-Norvaline, arginase inhibitor
• Z1033300662
• AKOS006240270
• (2S)-2-aminopentanoic acid;L-Norvaline
• AM20100599
• Q418707
• SCHEMBL38405
• DB04185
• NORVALINE [MI]
• BDBM50357215
• CS-D1371
• L-.ALPHA.-AMINOVALERIC ACID
• UNII-A70UKS48FE
• DTXSID701018015
• CHEMBL55612
• NS00005728
• (S)-2-Aminovaleric acid; a-L-Aminopentanoic acid

• MDL： MFCD00064421
• Inchi： 1S/C5H11NO2/c1-2-3-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-/m0/s1
• InChI Key： SNDPXSYFESPGGJ-BYPYZUCNSA-N
• SMILES： [C@@H](N)(C(=O)O)CCC
• BRN： 1721162

Computed Properties

• Exact Mass: 117.07903
• Monoisotopic Mass: 117.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.1
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.2000 (estimate)
• Melting Point: >300 °C (lit.)
• Boiling Point: 222.9±23.0 °C at 760 mmHg
• Flash Point: 88.6℃
• Refractive Index: 25 ° (C=10, 6mol/L HCl)
• Solubility: 48.7g/l
• Water Partition Coefficient: 10.5 g/100 mL (18 ºC)
• PSA: 63.32
• LogP: 0.89870
• Merck: 6716
• pka: 2.32(at 25℃)
• Specific Rotation: 24.5 º (c=10, 6 N HCl)

L-Norvaline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R20/21/22
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives L-alpha-amino acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on L-Norvaline

Introduction to L-Norvaline (CAS No. 6600-40-4)

L-Norvaline, a derivative of the amino acid valine, is a compound with the chemical formula C₅H₁₁NO₂ and a CAS number of 6600-40-4. This compound has garnered significant attention in the field of pharmaceutical research due to its unique biochemical properties and potential therapeutic applications. L-Norvaline is an enantiomer of norvaline, which itself has been studied for its effects on neurotransmitter systems and potential roles in neurological disorders.

The structure of L-Norvaline consists of a valine backbone with an additional amino group at the terminal carbon, making it a non-proteinogenic amino acid. This structural feature contributes to its distinct pharmacological profile compared to other amino acids. The compound's ability to interact with various enzymes and receptors has made it a subject of interest in both academic research and drug development pipelines.

In recent years, L-Norvaline has been explored for its potential in treating neurological conditions. Studies have indicated that L-Norvaline may influence the activity of enzymes such as glutamate decarboxylase (GAD), which is crucial for the synthesis of gamma-aminobutyric acid (GABA), a major inhibitory neurotransmitter in the central nervous system. This interaction could have implications for managing conditions characterized by imbalances in GABAergic signaling, such as epilepsy and anxiety disorders.

Furthermore, research has suggested that L-Norvaline may exhibit neuroprotective properties. In preclinical studies, L-Norvaline has been shown to mitigate oxidative stress and protect neurons from damage caused by excitotoxicity. These findings are particularly promising for the development of treatments for neurodegenerative diseases like Alzheimer's and Parkinson's, where oxidative stress and excitotoxicity play significant roles in disease progression.

The pharmacokinetic profile of L-Norvaline is another area of active investigation. Studies have demonstrated that L-Norvaline has a moderate bioavailability and a relatively short half-life, which may require frequent dosing for therapeutic efficacy. However, its rapid clearance also suggests a lower risk of accumulation and potential side effects, making it an attractive candidate for further development.

Recent advancements in synthetic chemistry have improved the production methods for L-Norvaline, making it more accessible for research purposes. These improvements have enabled researchers to conduct more extensive studies on its pharmacological effects and potential therapeutic applications. Additionally, the development of novel delivery systems, such as nanoparticles and liposomes, may enhance the bioavailability and targeted delivery of L-Norvaline, further expanding its potential uses.

The safety profile of L-Norvaline is another critical aspect that has been thoroughly evaluated in preclinical studies. These studies have shown that L-Norvaline is generally well-tolerated at therapeutic doses, with minimal side effects observed. However, further clinical trials are necessary to confirm these findings and to identify any potential long-term effects or contraindications.

In conclusion, L-Norvaline (CAS No. 6600-40-4) is a promising compound with significant potential in the treatment of neurological disorders. Its unique biochemical properties, coupled with recent advancements in synthetic chemistry and drug delivery systems, make it an attractive candidate for further clinical development. As research continues to uncover new insights into its mechanisms of action and therapeutic benefits, L-Norvaline is poised to play a crucial role in the future management of neurological conditions.